Cas no 1236862-17-1 (3-(2,3-Dimethoxyphenyl)pyrrolidine hydrochloride)

• Product Name: 3-(2,3-Dimethoxyphenyl)pyrrolidine hydrochloride
• CAS No: 1236862-17-1
• MF: C₁₂H₁₈ClNO₂
• MW: 243.729822635651
• MDL: MFCD26959503
• CID: 4579654
• Update Time: 2025-06-28

3-(2,3-Dimethoxyphenyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-Dimethoxyphenyl)pyrrolidine hydrochloride
• 3-(2,3-dimethoxyphenyl)pyrrolidine;hydrochloride

• MDL： MFCD26959503
• Inchi： 1S/C12H17NO2.ClH/c1-14-11-5-3-4-10(12(11)15-2)9-6-7-13-8-9;/h3-5,9,13H,6-8H2,1-2H3;1H
• InChI Key： XNEPIQJPVFXZIK-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C(=CC=CC=1C1CNCC1)OC

Computed Properties

• Exact Mass: 243.103
• Monoisotopic Mass: 243.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5

Additional information on 3-(2,3-Dimethoxyphenyl)pyrrolidine hydrochloride

Research Brief on 3-(2,3-Dimethoxyphenyl)pyrrolidine hydrochloride (CAS: 1236862-17-1): Recent Advances and Applications

3-(2,3-Dimethoxyphenyl)pyrrolidine hydrochloride (CAS: 1236862-17-1) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutic agents, particularly in the treatment of neurological disorders and cancer. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

The compound's unique structure, characterized by a pyrrolidine ring substituted with a 2,3-dimethoxyphenyl group, has been the focus of several synthetic optimization studies. Researchers have developed efficient synthetic routes to produce 3-(2,3-Dimethoxyphenyl)pyrrolidine hydrochloride with high yield and purity, which is critical for its further pharmacological evaluation. Recent advancements in catalytic methods and green chemistry approaches have further enhanced the scalability and sustainability of its production.

Pharmacological studies have revealed that 3-(2,3-Dimethoxyphenyl)pyrrolidine hydrochloride exhibits promising activity as a modulator of neurotransmitter systems. Specifically, it has been shown to interact with dopamine and serotonin receptors, suggesting potential applications in the treatment of psychiatric disorders such as depression and schizophrenia. Additionally, preliminary in vitro and in vivo studies indicate that the compound may possess anti-proliferative effects against certain cancer cell lines, opening new avenues for oncology research.

Recent preclinical investigations have further elucidated the compound's mechanism of action. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-(2,3-Dimethoxyphenyl)pyrrolidine hydrochloride acts as a selective inhibitor of a key enzyme involved in tumor growth, providing a rationale for its anti-cancer properties. Another study highlighted its neuroprotective effects in models of neurodegenerative diseases, suggesting its potential as a multi-target therapeutic agent.

Despite these promising findings, challenges remain in the development of 3-(2,3-Dimethoxyphenyl)pyrrolidine hydrochloride as a clinical candidate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and medicinal chemistry optimization. Collaborative efforts between academic researchers and pharmaceutical companies are essential to advance this compound through the drug development pipeline.

In conclusion, 3-(2,3-Dimethoxyphenyl)pyrrolidine hydrochloride represents a compelling case study in the intersection of chemical synthesis and therapeutic discovery. Its diverse pharmacological profile and potential applications across multiple disease areas underscore the importance of continued research. Future studies should focus on translational research to bridge the gap between preclinical findings and clinical applications, ultimately paving the way for novel treatments in neurology and oncology.